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Compound of Interest

Compound Name: DS-1558

Cat. No.: B15570429 Get Quote

Disclaimer: As of this date, a specific Safety Data Sheet (SDS) for "DS-1558" is not publicly

available. The following guidance is based on the safety protocols for a closely related and

representative antibody-drug conjugate (ADC), Trastuzumab deruxtecan (DS-8201), developed

by Daiichi Sankyo. Researchers, scientists, and drug development professionals should always

consult the specific SDS for DS-1558 upon its availability and adhere to their institution's safety

protocols.

This document provides essential, immediate safety and logistical information for the

operational handling and disposal of DS-1558, a potent pharmaceutical compound. The

procedural, step-by-step guidance is designed to be a preferred source for laboratory safety

and chemical handling, ensuring the well-being of all personnel.

Personal Protective Equipment (PPE)
Proper personal protective equipment is paramount when handling potent compounds like DS-
1558 to prevent exposure. The following table summarizes the required PPE for various

procedures.
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Procedure Required Personal Protective Equipment

Receiving and Unpacking - Nitrile gloves- Lab coat- Safety glasses

Storage and Inventory - Nitrile gloves- Lab coat

Reconstitution and Handling

- Double nitrile gloves- Disposable lab coat or

gown- Chemical safety goggles or face shield-

Respiratory protection (e.g., N95 or higher, as

determined by risk assessment)

Administration (in vitro/in vivo)

- Double nitrile gloves- Disposable lab coat or

gown- Chemical safety goggles or face shield-

Respiratory protection (as determined by risk

assessment)

Waste Disposal

- Double nitrile gloves- Disposable lab coat or

gown- Chemical safety goggles or face shield-

Respiratory protection (as determined by risk

assessment)

Spill Cleanup

- Double nitrile gloves- Disposable, fluid-

resistant gown- Chemical safety goggles and

face shield- Respiratory protection (e.g., half-

mask respirator with appropriate cartridges)

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure to DS-1558.
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Exposure Type Immediate Action

Skin Contact

1. Immediately remove contaminated clothing.2.

Wash the affected area thoroughly with soap

and water for at least 15 minutes.3. Seek

immediate medical attention.

Eye Contact

1. Immediately flush eyes with copious amounts

of water for at least 15 minutes, holding eyelids

open.2. Remove contact lenses, if present and

easy to do.3. Seek immediate medical attention.

Inhalation

1. Move the individual to fresh air.2. If breathing

is difficult, provide oxygen.3. Seek immediate

medical attention.

Ingestion
1. Do NOT induce vomiting.2. Rinse mouth with

water.3. Seek immediate medical attention.

Operational and Disposal Plans
A clear and structured workflow is essential for the safe handling and disposal of DS-1558.

Experimental Workflow for Handling DS-1558
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DS-1558 Handling and Disposal Workflow

Receiving and Storage

Handling and Use

Waste Disposal

Receiving

Unpacking in Designated Area

Secure and Controlled Storage

Reconstitution in a BSC

Experimental Use

Decontamination of Surfaces and Equipment

Segregate Hazardous Waste

Collection by EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of DS-1558.
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Detailed Experimental Protocols
Receiving and Storage:

Receiving: Upon receipt, inspect the package for any signs of damage or leakage.

Unpacking: Transfer the package to a designated receiving area with controlled access.

Wear appropriate PPE (nitrile gloves, lab coat, safety glasses).

Storage: Store DS-1558 in a secure, designated, and well-ventilated area according to the

temperature requirements specified in the accompanying documentation. Access should be

restricted to authorized personnel only.

Reconstitution and Handling:

All handling of open vials of DS-1558 must be conducted within a certified Class II Biological

Safety Cabinet (BSC) or a similar containment device.

Preparation: Assemble all necessary materials (e.g., sterile diluent, syringes, vials) inside the

BSC before starting.

Reconstitution: Slowly inject the required volume of the specified diluent into the DS-1558
vial, directing the stream towards the side of the vial to minimize aerosolization. Gently swirl

the vial to dissolve the contents; do not shake.

Aliquoting and Use: Use appropriate sterile techniques for all subsequent dilutions and

transfers.

Decontamination:

Work Surfaces: At the end of each work session, decontaminate all surfaces within the BSC

with an appropriate inactivating agent (e.g., a solution of sodium hypochlorite followed by a

neutralizing agent like sodium thiosulfate, or a validated commercial product).

Equipment: All non-disposable equipment that has come into contact with DS-1558 must be

decontaminated before removal from the BSC.

Disposal Plan:
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Waste Segregation: All materials contaminated with DS-1558 (e.g., gloves, gowns, vials,

syringes, pipette tips) are considered hazardous chemical waste.

Waste Containers: Use designated, leak-proof, and clearly labeled hazardous waste

containers.

Sharps: All contaminated sharps must be disposed of in a designated sharps container for

hazardous chemical waste.

Liquid Waste: Collect liquid waste containing DS-1558 in a designated, sealed, and labeled

hazardous waste container.

Collection: Follow your institution's procedures for the collection of hazardous waste by the

Environmental Health and Safety (EHS) department.

Spill Management:

Evacuate: Immediately evacuate the affected area.

Alert: Notify your supervisor and EHS.

Secure: Restrict access to the spill area.

Cleanup (if trained): Only personnel trained in hazardous spill response should perform the

cleanup.

Don the appropriate PPE as outlined in the table above.

For liquid spills, cover with absorbent material.

For solid spills, gently cover with a damp cloth or absorbent pad to avoid raising dust.

Work from the outside of the spill inwards.

Collect all contaminated materials in a designated hazardous waste container.

Decontaminate the spill area with an appropriate inactivating agent.
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Logical Relationship for Spill Response

DS-1558 Spill Response Protocol

Spill Occurs

Evacuate Area

Alert Supervisor and EHS

Secure the Area

Don Appropriate PPE

Perform Cleanup

Dispose of Waste

Decontaminate Area
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Caption: Logical steps for a safe and effective spill response.

To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
DS-1558]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570429#personal-protective-equipment-for-
handling-ds-1558]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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